Cas no 26848-70-4 (2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1))

• Product Name: 2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1)
• CAS No: 26848-70-4
• MF: C₁₀H₁₈ClN
• MW: 187.709621906281
• CID: 250140
• PubChem ID: 22019891
• Update Time: 2025-04-19

2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1)
• methyl-tris(prop-2-enyl)azanium,chloride
• 2-Propen-1-aminium,N-methyl-N,N-di-2-propenyl-, chloride (9CI)
• Methyltriallylammonium chloride
• SCHEMBL142822
• methyl-tris(prop-2-enyl)azanium;chloride
• 2-Propen-1-aminium, N-methyl-N,N-di-2-propenyl-, chloride
• triallylmethyl ammonium chloride
• DTXSID30884557
• 26848-70-4
• 2-Propen-1-aminium-,N-methyl-N,N-di-2-propenyl-,chloride
• 2-Propen-1-aminium, N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1)

• Inchi： 1S/C10H18N.ClH/c1-5-8-11(4,9-6-2)10-7-3;/h5-7H,1-3,8-10H2,4H3;1H/q+1;/p-1
• InChI Key： RRPJQNOJVXGCKC-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(CC=C)(CC=C)CC=C

Computed Properties

• Exact Mass: 168.972
• Monoisotopic Mass: 187.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0